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Compound of Interest

4-(Chloromethyl)-3-
Compound Name:
methoxybenzoic acid

Cat. No.: B13209581

Get Quote

\ J

CAS: 85740-98-3 | Molecular Formula:
| Molecular Weight: 200.62 g/mol

Executive Summary

4-(Chloromethyl)-3-methoxybenzoic acid is a high-value bifunctional building block
extensively utilized in medicinal chemistry and agrochemical synthesis.[1] Characterized by two
distinct electrophilic sites—a benzylic chloride and a carboxylic acid—it serves as a critical
“linchpin” scaffold. This dual functionality allows researchers to independently functionalize the
aromatic core, making it an ideal intermediate for Fragment-Based Drug Discovery (FBDD),
particularly in the development of kinase inhibitors, anti-inflammatory agents, and GPCR
ligands.

This guide provides a comprehensive technical analysis of its structural properties, validated
synthesis protocols, and reactivity profiles to support reproducible experimental workflows.
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Chemical Identity & Physiochemical Properties[1][2]
[31[4][5]

The presence of the ortho-methoxy group relative to the chloromethyl moiety introduces
significant electronic and steric effects that distinguish this compound from its non-substituted
analog, 4-(chloromethyl)benzoic acid.

Table 1: Core Chemical Data

Property Specification
CAS Number 85740-98-3
IUPAC Name 4-(Chloromethyl)-3-methoxybenzoic acid
Molecular Weight 200.62 g/mol
Appearance White to off-white crystalline powder
Melting Point 209-216 °C (Lit.)[1][2]
N Soluble in DMSO, DMF, Methanol; Sparingly

Solubility ]

soluble in Water
pKa (Calc.) ~3.8 (Carboxylic acid)

2-8 °C, Inert atmosphere (Argon/Nitrogen),
Storage

Desiccated

Structural Analysis

o Electronic Activation: The 3-methoxy group (
) acts as a
-withdrawing but

-donating substituent. It increases electron density at the benzylic position compared to the
unsubstituted benzoic acid, potentially accelerating

solvolysis rates while maintaining high reactivity for
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displacements.

» Steric Environment: The methoxy group provides mild steric hindrance to the benzylic
carbon, which can influence regioselectivity during nucleophilic attacks, favoring smaller
nucleophiles.

Synthetic Pathways & Production[7]

The most robust industrial and laboratory-scale synthesis involves the radical halogenation of
3-methoxy-4-methylbenzoic acid. This route minimizes ring chlorination by utilizing radical
initiators and controlled temperature.

Diagram 1: Synthesis Workflow
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Caption: Radical halogenation pathway transforming the methyl precursor to the benzyl
chloride target.

Detailed Experimental Protocol (Radical Chlorination)

Objective: Synthesis of 4-(chloromethyl)-3-methoxybenzoic acid from 3-methoxy-4-
methylbenzoic acid.

Reagents:

e Substrate: 3-Methoxy-4-methylbenzoic acid (1.0 eq)
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Chlorinating Agent: N-Chlorosuccinimide (NCS) (1.05 eq) or Sulfuryl Chloride (

)

Initiator: Benzoyl Peroxide (BPO) or AIBN (0.05 eq)

Solvent: Chlorobenzene or Carbon Tetrachloride (CCl4) - Note: PhCl is preferred for green
chemistry compliance.

Step-by-Step Methodology:

Dissolution: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve
3-methoxy-4-methylbenzoic acid (10 mmol) in anhydrous Chlorobenzene (50 mL).

Activation: Add N-Chlorosuccinimide (10.5 mmol) and AIBN (0.5 mmol) to the solution.

Reaction: Degas the mixture with Nitrogen for 10 minutes. Heat the mixture to reflux (approx.
80-100 °C) under a nitrogen atmosphere.

Monitoring: Monitor reaction progress via TLC (Mobile phase: 5% MeOH in DCM) or HPLC.
The reaction is typically complete within 4—6 hours.

o Critical Control Point: Stop heating immediately upon consumption of starting material to
prevent the formation of the dichloromethyl impurity.

Work-up: Cool the reaction mixture to 0 °C. Succinimide byproduct will precipitate; filter off
the solid.

Purification: Concentrate the filtrate under reduced pressure. Recrystallize the crude residue
from Toluene/Heptane or Ethyl Acetate/Hexane to yield the pure product as a white solid.

Reactivity Profile & Applications

The molecule's value lies in its orthogonal reactivity. The carboxylic acid can be protected or

coupled to amines, while the benzylic chloride remains available for alkylation reactions.

Diagram 2: Divergent Synthesis & Reactivity
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Caption: Orthogonal reactivity map showing downstream transformations for drug discovery.

Key Transformations

e Nucleophilic Substitution (

):

o The chloromethyl group is highly susceptible to displacement by amines (to form
benzylamines), thiols, and alkoxides.

o Application: Introduction of solubilizing groups (e.g., morpholine, piperazine) in drug
candidates.

e Amidation:

o Standard coupling (EDC/HOBt or HATU) of the carboxylic acid allows attachment to
pharmacophores.

o Note: The benzylic chloride is stable under standard peptide coupling conditions, provided
non-nucleophilic bases (DIPEA) are used.

e Cyclization:

o Reaction with primary amines followed by base-mediated cyclization can yield
isoindolinones, a privileged scaffold in oncology drugs.
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Handling, Safety & Stability

» Hazard Classification:
o H314: Causes severe skin burns and eye damage (due to potential HCI hydrolysis).
o H317: May cause an allergic skin reaction (benzylic halides are potent sensitizers).
 Stability:

o Hydrolysis Risk: The benzylic chloride is sensitive to moisture. Prolonged exposure to
humid air can hydrolyze the chloride to the alcohol (4-(hydroxymethyl)-3-methoxybenzoic
acid) and release HCI.

o Storage: Store under Argon at 2—-8 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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